Cas no 1784957-23-8 (4-Bromoisoquinolin-8-ol)

4-Bromoisoquinolin-8-ol is a versatile compound in organic synthesis, known for its ability to serve as a key intermediate in the preparation of isoquinoline derivatives. This brominated derivative exhibits enhanced reactivity, facilitating efficient transformations in various synthetic pathways. Its unique structural properties contribute to its utility in the development of pharmaceuticals, agrochemicals, and fine chemicals.
4-Bromoisoquinolin-8-ol structure
4-Bromoisoquinolin-8-ol structure
Product Name:4-Bromoisoquinolin-8-ol
CAS No:1784957-23-8
MF:C9H6BrNO
MW:224.054041385651
MDL:MFCD29922360
CID:2950853
PubChem ID:135742195
Update Time:2025-07-15

4-Bromoisoquinolin-8-ol Chemical and Physical Properties

Names and Identifiers

    • 4-溴-8-异喹啉醇
    • 4-Bromoisoquinolin-8-ol
    • 8-Isoquinolinol, 4-bromo-
    • 4-bromo-2H-isoquinolin-8-one
    • AMY26210
    • K10065
    • A929005
    • 1784957-23-8
    • MFCD29922360
    • AS-49649
    • AKOS024154494
    • MDL: MFCD29922360
    • Inchi: 1S/C9H6BrNO/c10-8-5-11-4-7-6(8)2-1-3-9(7)12/h1-5,12H
    • InChI Key: GXOYPNNECSMYNC-UHFFFAOYSA-N
    • SMILES: BrC1=CN=CC2C(=CC=CC=21)O

Computed Properties

  • Exact Mass: 222.96328g/mol
  • Monoisotopic Mass: 222.96328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 33.1

4-Bromoisoquinolin-8-ol Pricemore >>

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